Cas no 1157062-79-7 (3-chloro-4-fluoro-N-(1,2,3-thiadiazol-4-yl)methylaniline)

• Product Name: 3-chloro-4-fluoro-N-(1,2,3-thiadiazol-4-yl)methylaniline
• CAS No: 1157062-79-7
• MF: C₉H₇ClFN₃S
• MW: 243.688382387161
• CID: 5186528
• PubChem ID: 43664094
• Update Time: 2023-11-24

3-chloro-4-fluoro-N-(1,2,3-thiadiazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-fluoro-N-(1,2,3-thiadiazol-4-ylmethyl)aniline
• 3-chloro-4-fluoro-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline
• n-((1,2,3-Thiadiazol-4-yl)methyl)-3-chloro-4-fluoroaniline
• 1,2,3-Thiadiazole-4-methanamine, N-(3-chloro-4-fluorophenyl)-
• 3-chloro-4-fluoro-N-(1,2,3-thiadiazol-4-yl)methylaniline

• Inchi： 1S/C9H7ClFN3S/c10-8-3-6(1-2-9(8)11)12-4-7-5-15-14-13-7/h1-3,5,12H,4H2
• InChI Key： KEJKILJBPNIOGU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NCC1=CSN=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 2.7
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines